Cas no 921474-54-6 (N-2-(4-chlorophenyl)ethyl-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-2-(4-chlorophenyl)ethyl-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 921474-54-6
• MF: C₂₁H₂₁ClN₄O₃S
• MW: 444.934442281723
• CID: 6137089
• PubChem ID: 18567677
• Update Time: 2025-06-08

N-2-(4-chlorophenyl)ethyl-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)ethyl-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• 4-Thiazoleacetamide, N-[2-(4-chlorophenyl)ethyl]-2-[[[(2-methoxyphenyl)amino]carbonyl]amino]-
• N-(4-chlorophenethyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide
• N-[2-(4-chlorophenyl)ethyl]-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• N-[2-(4-chlorophenyl)ethyl]-2-(2-{[(2-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• F2096-0830
• 921474-54-6
• AKOS024627111

• Inchi： 1S/C21H21ClN4O3S/c1-29-18-5-3-2-4-17(18)25-20(28)26-21-24-16(13-30-21)12-19(27)23-11-10-14-6-8-15(22)9-7-14/h2-9,13H,10-12H2,1H3,(H,23,27)(H2,24,25,26,28)
• InChI Key： PUKDPRGPRNTWKD-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCCC2=CC=C(Cl)C=C2)=O)N=C1NC(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 444.1022894g/mol
• Monoisotopic Mass: 444.1022894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• pka: 6.25±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-2-(4-chlorophenyl)ethyl-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide

Introduction to N-2-(4-chlorophenyl)ethyl-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921474-54-6)

N-2-(4-chlorophenyl)ethyl-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921474-54-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 1,3-thiazole ring, a chlorophenyl substituent, and a methoxyphenyl carbamoylamino group. These structural elements contribute to its potential biological activities and therapeutic applications.

The 1,3-thiazole ring is a key pharmacophore in many bioactive molecules, known for its ability to enhance the potency and selectivity of drugs. The presence of the chlorophenyl substituent can influence the compound's lipophilicity and metabolic stability, while the methoxyphenyl carbamoylamino group can modulate its binding affinity to specific protein targets. These properties make N-2-(4-chlorophenyl)ethyl-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide an attractive candidate for various therapeutic applications.

Recent studies have explored the potential of this compound in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that N-2-(4-chlorophenyl)ethyl-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide exhibits potent anti-inflammatory and analgesic properties. The compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory effects, N-2-(4-chlorophenyl)ethyl-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N-2-(4-chlorophenyl)ethyl-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide have also been investigated. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as a therapeutic agent. Furthermore, preclinical studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of N-2-(4-chlorophenyl)ethyl-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide. Ongoing clinical trials are evaluating its efficacy and safety in human subjects, with initial results showing promising outcomes. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects.

In conclusion, N-2-(4-chlorophenyl)ethyl-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921474-54-6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an exciting candidate for further development and clinical application. As research continues to advance our understanding of this compound, it holds great promise for improving patient outcomes in a range of diseases.